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Abstract

BMS-986308 is a potent and selective, orally active small-molecule inhibitor of the Renal Outer
Medullary Potassium (ROMK) channel.[1][2][3] Developed by Bristol Myers Squibb, this
compound has emerged as a promising therapeutic candidate for conditions such as heart
failure, offering a novel mechanism for diuresis and natriuresis with a potassium-sparing effect.
[4][5][6] This technical guide provides a comprehensive overview of the chemical structure,
physicochemical and pharmacological properties, mechanism of action, and key experimental
protocols related to BMS-986308.

Chemical Structure and Physicochemical Properties

BMS-986308 is a complex heterocyclic molecule with the IUPAC name 4-methyl-6-(4-
(((3S,5R)-3-methyl-5-(4-methyl-1-oxo-1,3-dihydroisobenzofuran-5-yl)piperazin-1-yl)methyl)-2H-
1,2,3-triazol-2-yl)nicotinonitrile. Its development originated from a series of piperazine-based
compounds optimized for ROMK potency and selectivity.[4]
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Property Value Reference
4-methyl-6-(4-(((3S,5R)-3-
methyl-5-(4-methyl-1-oxo-1,3-

IUPAC Name dihydroisobenzofuran-5- MedKoo Biosciences

yl)piperazin-1-ylymethyl)-2H-

1,2,3-triazol-2-yl)nicotinonitrile

Chemical Formula C24H25N702 MedKoo Biosciences

Molecular Weight 443.51 g/mol MedKoo Biosciences

CAS Number 2254333-97-4 MedKoo Biosciences
Cclcc(C#N)nccln2nc(CN3C--

SMILES INVALID-LINK--N--INVALID- MedKoo Biosciences
LINK--C3)cn2

ADME Profile Favorable preclinical profile [61[7]

Pharmacological Properties

BMS-986308 acts as a selective inhibitor of the ROMK (Kirl.1, KCNJ1) channel, a key

regulator of potassium homeostasis in the kidneys.[6]

In Vitro Pharmacology

Parameter Value Species/Cell Line Reference
Human ROMK-
ROMK ICso ~20-40 nM ) ) MedKoo Biosciences
expressing cell lines
Selective for ROMK
over hERG and other
inwardly rectifyin
Selectivity Y ying [1][2]

potassium channels
(Kir2.1, Kir2.3, Kir4.1,
and Kir7.1)

In Vivo Pharmacology & Pharmacokinetics (Human)
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A first-in-human, single ascending dose study (NCT04763226) in healthy adult participants
revealed the following pharmacokinetic and pharmacodynamic properties:[8]

Parameter Value Dose Reference
Tmax (median) 1.00 - 1.75 hours 1-100 mg [7]
Terminal Half-life (%) ~13 hours 1-100 mg [7]

Increased in a dose-

) ] dependent manner,
Diuresis (24h change )
) starting at 30 mg. 100 mg [7]
from baseline)
Largest mean change:

2055.3 mL

Increased in a dose-

] ) dependent manner,
Natriuresis (24h )
) starting at 30 mg. 100 mg [7]
change from baseline)
Largest mean change:

213.7 mmol

Kaliuresis No significant change Up to 100 mg [8]

Mechanism of Action and Signaling Pathway

BMS-986308 exerts its diuretic and natriuretic effects by inhibiting the ROMK channel in two
key segments of the nephron: the Thick Ascending Limb (TAL) of the Loop of Henle and the
Cortical Collecting Duct (CCD).[6]

 In the Thick Ascending Limb (TAL): ROMK is responsible for recycling potassium back into
the tubular lumen. This potassium recycling is crucial for the function of the Na+-K+-2ClI~
cotransporter (NKCC2), which reabsorbs a significant portion of filtered sodium. By inhibiting
ROMK, BMS-986308 reduces the luminal potassium concentration, thereby indirectly
inhibiting NKCC2 and leading to increased sodium and water excretion (natriuresis and
diuresis).[2]

« In the Cortical Collecting Duct (CCD): ROMK is the primary channel for potassium secretion
into the urine. Inhibition of ROMK in the CCD directly reduces potassium excretion, leading
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to the potassium-sparing effect of the drug.[2] Furthermore, this inhibition is thought to
reduce the electrochemical driving force for sodium reabsorption through the epithelial
sodium channel (ENaC).[2]
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Signaling Pathway of BMS-986308 in the Nephron.
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Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are outlines of key experimental protocols relevant to the study of BMS-986308.

In Vitro hERG Manual Patch-Clamp Assay

This assay is critical for assessing the potential for cardiac side effects by measuring the
inhibition of the hERG potassium channel.

Objective: To determine the ICso value of BMS-986308 for the hERG channel.
Methodology:

o Cell Culture: HEK 293 cells stably expressing hERG channels are cultured on glass
coverslips.

o Electrophysiology:

o Coverslips are placed in an experimental chamber and perfused with a bath solution
containing (in mM): 140 NaCl, 4 KCl, 1.8 CaClz, 1 MgClz, 10 Glucose, and 10 HEPES,
adjusted to pH 7.4.

o Whole-cell patch-clamp recordings are established.

o A specific voltage protocol is applied repeatedly (0.05 Hz) to elicit hERG tail currents: a
depolarization step from -80 mV to +20 mV for 2 seconds, followed by a hyperpolarization
step to -65 mV for 3 seconds.

e Compound Application:

o Once a stable baseline tail current is recorded, BMS-986308 is applied at various
concentrations.

o The percentage of inhibition of the tail current is measured for each concentration.

» Data Analysis: The concentration-response data are fitted with a four-parameter equation to
calculate the ICso value.
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Workflow for hERG Manual Patch-Clamp Assay.

In Vivo Volume-Loaded Rat Diuresis Model

This model is used to assess the diuretic and natriuretic efficacy of a compound in a preclinical
setting.

Objective: To evaluate the dose-dependent effects of BMS-986308 on urine output and
electrolyte excretion in rats.

Methodology:
e Animals: Male Sprague-Dawley rats are used.

e Acclimation and Fasting: Animals are acclimated to metabolic cages and fasted overnight
with free access to water.

e Volume Loading: Prior to dosing, all animals receive an oral saline load (e.g., 15 mL/kg body
weight) to ensure adequate hydration and urine flow.

e Dosing:

o Animals are divided into groups and administered either vehicle control, a positive control
(e.g., furosemide 10 mg/kg), or BMS-986308 at various oral doses (e.g., 0.01-3 mg/kg).

e Urine Collection and Measurement:

[e]

Immediately after dosing, rats are placed individually in metabolic cages.

o

Urine is collected at specified time intervals (e.g., every hour for 5 hours).

[¢]

The total volume of urine is measured for each interval and cumulatively.
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o Electrolyte Analysis: Urine samples are analyzed for sodium (Na*) and potassium (K*)
concentrations to determine the natriuretic and kaliuretic effects.

» Data Analysis: Diuretic activity, natriuretic index, and other relevant parameters are
calculated and compared between treatment groups and the control group.
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Workflow for the Volume-Loaded Rat Diuresis Model.
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Conclusion

BMS-986308 is a novel, potent, and selective ROMK inhibitor with a promising preclinical and
early clinical profile. Its unique mechanism of action, leading to potassium-sparing diuresis and
natriuresis, positions it as a potential new therapeutic option for heart failure and other
conditions characterized by fluid overload. The data and protocols presented in this guide offer
a comprehensive resource for researchers and drug development professionals working on or
interested in this new class of diuretics. Further clinical investigation is warranted to fully
elucidate its therapeutic potential and long-term safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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